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Compound of Interest

Compound Name: 2-Isopropylcyclohexanol

Cat. No.: B1266409

This technical guide provides a comprehensive overview of 2-Isopropylcyclohexanol, a
significant chemical intermediate. The guide is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its chemical properties,
isomeric forms, and a representative synthesis protocol.

Chemical Identity and Isomers

2-Isopropylcyclohexanol is a cyclic alcohol with the chemical formula CoH180. The presence
of two stereocenters at positions 1 and 2 of the cyclohexane ring gives rise to two geometric
isomers: cis and trans. Each of these can exist as a pair of enantiomers. A general, non-
specific CAS number exists for the compound, along with specific numbers for its isomers.

Table 1: CAS Numbers for 2-Isopropylcyclohexanol and Its Isomers

Compound Name CAS Number
2-Isopropylcyclohexanol (Isomer unspecified) 96-07-1[1]
cis-2-Isopropylcyclohexanol 10488-25-2[2]

A specific CAS number for the racemic trans-

isomer is not readily available in public
trans-2-Isopropylcyclohexanol

databases. However, a CAS number for the

(1R,2S) enantiomer is 98102-89-7.
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Physicochemical Properties

The physical and chemical properties of 2-lsopropylcyclohexanol vary between its cis and
trans isomers. These differences are primarily due to the spatial arrangement of the isopropyl
and hydroxyl groups.

Table 2: Physicochemical Properties of 2-Isopropylcyclohexanol Isomers

cis-2-

trans-2-

General (Isomer

Property Isopropylcyclohexa Isopropylcyclohexa .
Unspecified)
nol nol
Molecular Formula CoH1s0[2] CoH1s0[3] CoH1s0[1]

Molecular Weight 142.24 g/mol [4] 142.24 g/mol [5] 142.24 g/mol [1]
N ) Data not readily Data not readily 203.1 °C at 760
Boiling Point ) )
available available mmHg
] Data not readily Data not readily
Density ) ) 0.914 g/cm?3
available available
) Data not readily Data not readily
Refractive Index 1.466
available available
] Data not readily Data not readily
Flash Point ] ] 80.8 °C
available available
Kovats Retention
Index (Standard non- 1119[4] 1123[3] Data not available

polar)

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-
Isopropylcyclohexanol and its isomers.

Table 3: Spectroscopic Data for 2-Isopropylcyclohexanol Isomers
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. cis-2- trans-2-
Spectroscopic General (Isomer
. Isopropylcyclohexa Isopropylcyclohexa -
Technique | | Unspecified)
no ho

A spectrum is

available on ) )
Data not readily Data not readily
13C NMR PubChem, recorded ) )
available available
on a JEOL MH100
instrument.[4]
Data not readily Data not readily Data not readily
1H NMR _ _ _
available available available
Data available in the Data available in the A mass spectrum
Mass Spectrometry NIST Mass NIST Mass (electron ionization) is
(GC-MS) Spectrometry Data Spectrometry Data available on
Center.[4] Center.[3] PubChem.[1]

An IR spectrum is

Data not readily Data not readily available from the
IR Spectroscopy . . .
available available Coblentz Society
collection.

Experimental Protocols

A common and effective method for the synthesis of 2-Isopropylcyclohexanol is the catalytic
hydrogenation of 2-isopropylphenol. The following protocol is a representative procedure
adapted from a method for the synthesis of the para-isomer, which follows the same chemical
principles.[6]

Synthesis of 2-Isopropylcyclohexanol via Catalytic
Hydrogenation

This process involves the reduction of the aromatic ring of 2-isopropylphenol using hydrogen
gas in the presence of a metal catalyst.

Materials and Equipment:
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e 2-Isopropylphenol

e 5% Ruthenium on Carbon (Ru/C) catalyst

e Solvent (e.g., Tetrahydrofuran or n-Butanol)

» High-pressure autoclave (hydrogenation reactor)
» Nitrogen gas supply

e Hydrogen gas supply

« Filtration apparatus

» Rotary evaporator

« Distillation apparatus

Procedure:

e Reactor Charging: In a high-pressure autoclave, add 100g of 2-isopropylphenol, 300g of a
suitable solvent (e.qg., tetrahydrofuran), and 0.2-0.45g of 5% Ru/C catalyst.[6]

 Inerting: Seal the autoclave and purge the system with nitrogen gas at least three times to
remove any residual air.

e Hydrogenation: After purging with nitrogen, purge the system with hydrogen gas at least
three times. Pressurize the reactor with hydrogen to a pressure of 3.0-4.0 MPa.[6]

o Reaction: Begin stirring and slowly heat the reactor to a temperature of 70-100 °C. Maintain
the hydrogen pressure and temperature for approximately 40 hours, or until the pressure no
longer decreases, indicating the completion of the reaction.[6]

e Cooling and Depressurization: Once the reaction is complete, stop the heating and allow the
reactor to cool to room temperature. Carefully vent the excess hydrogen pressure.

o Catalyst Removal: Open the autoclave and filter the reaction mixture to remove the Ru/C
catalyst.
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e Solvent Removal: Concentrate the filtrate using a rotary evaporator to remove the solvent.

 Purification: The crude 2-isopropylcyclohexanol can be purified by fractional distillation
under reduced pressure.

Experimental Workflow
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Synthesis and Purification of 2-Isopropylcyclohexanol

Synthesis
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2-Isopropylphenol,
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Reaction Mixture

Workup & Purification
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Solvent Removal
(Rotary Evaporation)
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(Reduced Pressure)

Pure 2-Isopropylcyclohexanol

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 2-lsopropylcyclohexanol.
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Signaling Pathways and Biological Activity

Currently, there is limited information in publicly available scientific literature regarding specific
signaling pathways or significant biological activities of 2-lsopropylcyclohexanol. Its primary
application is as a chemical intermediate in the synthesis of other compounds.

Logical Relationships in Synthesis

The synthesis of 2-Isopropylcyclohexanol from 2-isopropylphenol is a direct catalytic
hydrogenation. The key relationship is the reduction of the aromatic ring to a cyclohexane ring,
which can result in a mixture of cis and trans isomers. The ratio of these isomers can be
influenced by the choice of catalyst, solvent, and reaction conditions.

Stereochemical Outcome of Hydrogenation

2-Isopropylphenol

Catalytic Hydrogenation
(Hz2, Catalyst, Solvent, T, P)

Stereoisomer 1 Stereoisomer 2

cis-2-Isopropylcyclohexanol trans-2-Isopropylcyclohexanol

Click to download full resolution via product page

Caption: Isomeric products from the hydrogenation of 2-isopropylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
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